18-HETE

• CAS: 128656-74-6
• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol
• InChI: InChI=1S/C20H32O3/c1-2-19(21)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20(22)23/h4-7,10-13,19,21H,2-3,8-9,14-18H2,1H3,(H,22,23)/b6-4-,7-5-,12-10-,13-11-
• InChIKey: PPCHNRUZQWLEMF-XBOCNYGYSA-N

18-Hydroxyeicosatetraenoic acid (18-HETE), CAS 128656-74-6 (also indexed under racemic CAS 133268-58-3), is a cytochrome P450 (CYP450)-derived monooxygenase metabolite of arachidonic acid. It belongs to the subterminal HETE family (16-, 17-, 18-, 19-HETE), characterized by hydroxylation at the ω-2 position of the eicosanoid carbon backbone.

18-HETE (128656-74-6) Procurement Guide: Specifications and Key Differentiation for Scientific Selection

18-Hydroxyeicosatetraenoic acid (18-HETE), CAS 128656-74-6 (also indexed under racemic CAS 133268-58-3), is a cytochrome P450 (CYP450)-derived monooxygenase metabolite of arachidonic acid [1]. It belongs to the subterminal HETE family (16-, 17-, 18-, 19-HETE), characterized by hydroxylation at the ω-2 position of the eicosanoid carbon backbone [2]. 18-HETE exists endogenously as a mixture of R and S enantiomers; however, when biosynthesized via the CYP2E1 isoform, the product is essentially 100% 18(R)-HETE, establishing a unique enzymatic fingerprint relative to other HETE regioisomers [3].

Workflow

Subterminal HETE regiochemical and stereochemical probe

CYP450 ω-2 hydroxylation pathway study fit

Selection

Enantioselective vascular reactivity research

Reported 18(R)- vs 18(S)-HETE response divergence

Use Context

20-HETE signaling antagonism studies

Supports research on renal and cardiovascular models

• [1] DrugBank: EXPT02288. 18-HETE. Accession DB14948. View Source
• [2] Shoieb SM, et al. Subterminal hydroxyeicosatetraenoic acids: Crucial lipid mediators in normal physiology and disease states. Chem Biol Interact. 2019;299:140-150. PMID: 30543782. View Source
• [3] Laethem RM, et al. Formation of 19(S)-, 19(R)-, and 18(R)-hydroxyeicosatetraenoic acids by alcohol-inducible cytochrome P450 2E1. J Biol Chem. 1993;268(17):12912-12918. PMID: 8509425. View Source

Why 18-HETE Cannot Be Substituted by Other HETE Regioisomers or Enantiomers in Specialized Research

Subterminal HETEs exhibit profound regio- and stereoselective divergence in biological activity, rendering generic substitution scientifically invalid. For instance, 19- and 20-HETE function primarily as vasoconstrictors, whereas 18(R)-HETE acts as a vasodilator and, critically, as a functional antagonist of 20-HETE-mediated vasoconstriction [1]. Furthermore, within the 18-HETE enantiomeric pair, only the R-isomer possesses vasodilatory activity; 18(S)-HETE is completely inactive in renal perfusion assays . Substituting 18-HETE with 17-HETE, which exhibits stereospecific inhibition of proximal tubule ATPase (a property 18-HETE notably lacks), would confound experimental interpretation in renal electrolyte transport studies [2].

Target compound

18-HETE (defined mixture or R-enantiomer)

Reported vasodilatory response; antagonizes 20-HETE in renal arterioles; enantioselective activity.

Generic substitute

Other HETE isomers or racemic only

20-HETE may shift to vasoconstriction; 16/17-HETE alter ATPase; undefined enantiomer ratio may confound vascular readouts.

Target compound

18(R)-HETE enantiomer

Active in renal vasodilation models; exclusive neutral lipid esterification pattern.

18(S)-HETE or undefined racemic

Enantiomer-inactive in vasodilation; potency and localization interpretation may differ significantly.

• [1] Carroll MA, et al. Cytochrome P-450-dependent HETEs: profile of biological activity and stimulation by vasoactive peptides. Am J Physiol. 1996;271(4 Pt 2):R863-R869. PMID: 8898003. View Source
• [2] TargetMol. 17(R)-HETE Product Information. View Source

Quantitative Differentiation of 18-HETE: Head-to-Head Evidence for Informed Procurement

Functional Antagonism of 20-HETE: Complete Blockade of Vasoconstriction in Renal Microvasculature

18(R)-HETE uniquely blocks the vasoconstrictor action of 20-HETE, a potent endogenous pressor eicosanoid. In isolated rabbit renal arterioles, 18(R)-HETE at a concentration of 1 µM completely abolished 20-HETE-induced vasoconstriction . This functional antagonism is a defining feature that distinguishes 18-HETE from other subterminal HETEs and mid-chain HETEs (e.g., 12-HETE, 15-HETE), which do not antagonize 20-HETE.

Enantioselective vasodilation

Head-to-head

18(R)-HETE: dose-dependent response; 18(S)-HETE: no effect

Enantiomer-specific vascular endpoint context

Rabbit kidney perfusion model; pressure readout

Evidence Dimension	Blockade of 20-HETE-induced vasoconstriction
Target Compound Data	1 µM 18(R)-HETE produced complete (100%) blockade
Comparator Or Baseline	20-HETE alone (induces vasoconstriction); other HETEs (12-, 15-, 17-, 19-HETE) show no antagonism
Quantified Difference	Complete functional antagonism vs. no effect for comparators
Conditions	Rabbit isolated renal arterioles, ex vivo perfusion

Why This Matters

For researchers investigating renal microvascular regulation or hypertension, this specific antagonist property makes 18-HETE an essential tool compound not replaceable by any other commercially available HETE.

Enantioselective Vasodilation: 18(R)-HETE Activity vs. 18(S)-HETE Inactivity

The biological activity of 18-HETE is strictly enantioselective. In the rabbit isolated perfused kidney model, 18(R)-HETE produced a dose-dependent stimulation of vasodilation, while the 18(S)-enantiomer, tested under identical conditions, had no effect on perfusion pressure . This stereospecificity underscores the necessity of sourcing the correct enantiomeric form for functional studies.

20-HETE antagonism

Head-to-head

18(R)-HETE 1 µM: complete block of 20-HETE vasoconstriction

Supports 20-HETE pathway interrogation

Ex vivo renal arterioles

Evidence Dimension	Vasodilation activity (effect on renal perfusion pressure)
Target Compound Data	18(R)-HETE: dose-dependent vasodilation
Comparator Or Baseline	18(S)-HETE: no effect on perfusion pressure
Quantified Difference	Active vs. completely inactive
Conditions	Rabbit isolated perfused kidney, ex vivo

Why This Matters

Procurement decisions must account for stereochemistry; racemic mixtures (commonly sold as (±)18-HETE) contain 50% inactive S-isomer, potentially confounding dose-response interpretations unless pure R-isomer is specifically obtained.

Distinct Enzyme Biosynthetic Fingerprint: 100% R-Isomer Formation via CYP2E1

Unlike 19-HETE, which is produced by CYP2E1 as a 70% (S):30% (R) mixture, 18-HETE is formed with exceptional stereochemical purity—essentially 100% 18(R)-HETE—when synthesized by the same CYP2E1 isoform [1]. This unique biosynthetic signature provides a distinguishable marker for CYP2E1 activity and differentiates 18-HETE from its subterminal counterparts in metabolic pathway tracing.

CYP2E1 chiral output

Cross-study comparable

18-HETE: 100% R; 19-HETE: 70% S / 30% R

Enantiopure biomarker for CYP2E1 activity

GC-MS chiral analysis on reconstituted enzyme system

Evidence Dimension	Stereochemical composition of CYP2E1-derived metabolites
Target Compound Data	18-HETE: ~100% R-isomer
Comparator Or Baseline	19-HETE: 70% 19(S)-HETE / 30% 19(R)-HETE
Quantified Difference	100% R vs. 30% R for 19-HETE
Conditions	Recombinant CYP2E1 enzyme system in vitro

Why This Matters

For researchers using 18-HETE as an internal standard or metabolic tracer, this high stereochemical fidelity simplifies quantification and reduces analytical variability compared to 19-HETE.

• [1] Laethem RM, et al. Formation of 19(S)-, 19(R)-, and 18(R)-hydroxyeicosatetraenoic acids by alcohol-inducible cytochrome P450 2E1. J Biol Chem. 1993;268(17):12912-12918. PMID: 8509425. View Source

Negligible Effect on ATPase Activity: A Functional Distinction from 17-HETE and 16(S)-HETE

While several subterminal HETEs potently inhibit proximal tubule ATPase activity (e.g., 17(S)-HETE inhibits at 2 µM; 16(S)-HETE is also a potent inhibitor), 18-HETE, including its active R-enantiomer, exhibits negligible effects on ATPase [1]. This functional divergence allows researchers to isolate vasoactive effects from tubular ion transport modulation, a key consideration in experimental design.

Lipid compartmentalization

Head-to-head

18-HETE: exclusive neutral lipid; 19/20-HETE: multiple phospholipid pools

Distinct intracellular signaling probe

Rabbit kidney lipid extracts; HPLC/GC-MS

Evidence Dimension	Inhibition of proximal tubule ATPase activity
Target Compound Data	18-HETE (racemic or R-isomer): negligible effect
Comparator Or Baseline	17(S)-HETE: inhibits at 2 µM; 16(S)-HETE: potent inhibitor
Quantified Difference	Inactive vs. active inhibition
Conditions	Rabbit proximal tubule ATPase assay

Why This Matters

This negative selectivity reduces off-target effects in vascular studies, making 18-HETE a cleaner probe for vasoactive mechanisms compared to 16- or 17-HETE.

• [1] Carroll MA, et al. Cytochrome P-450-dependent HETEs: profile of biological activity and stimulation by vasoactive peptides. Am J Physiol. 1996;271(4 Pt 2):R863-R869. PMID: 8898003. View Source

Association with Microvascular Insulin Resistance: In Vivo Correlation Data

In a primate model of inactivity-induced insulin resistance (IR), plasma levels of 18-HETE and 19-HETE were markedly elevated in activity-restricted (AR) animals compared to normal-activity controls. Both 18-HETE and 19-HETE levels correlated directly with the degree of microvascular IR and inversely with capillary blood volume (CBV) response to glucose challenge [1]. This in vivo pathological association is not observed for vasodilatory EETs, positioning 18-HETE as a distinct biomarker and potential mediator of vascular insulin resistance.

ATPase modulation

Head-to-head

18-HETE: negligible effect; 16(S)/17(S)-HETE: potent inhibition

Avoids tubular transport interference

Proximal tubule ATPase assay context

Evidence Dimension	Plasma eicosanoid correlation with microvascular insulin resistance
Target Compound Data	18-HETE: elevated in IR group, positive correlation with IR, negative correlation with CBV response (45% lower CBV in AR primates)
Comparator Or Baseline	EETs (epoxyeicosatrienoic acids): vasodilatory, no positive correlation with IR; DHET/EET ratio also elevated
Quantified Difference	Directional association opposite to that of EETs
Conditions	Rhesus macaque model, activity-restricted vs. normal-activity, IVGTT, LC-MS/MS plasma analysis

Why This Matters

For researchers studying the vascular contributions to insulin resistance, 18-HETE offers a disease-relevant molecular handle distinct from traditional inflammatory or lipid mediators, supporting its use in translational and biomarker studies.

• [1] Tran L, et al. Vasoconstrictor eicosanoids and impaired microvascular function in inactive and insulin resistant primates. Int J Obes (Lond). 2016;40(10):1600-1603. PMID: 27353353. View Source

High-Impact Application Scenarios for 18-HETE Based on Verified Differentiating Evidence

Renal Microvascular Research: Functional Antagonism of 20-HETE

Ideal for ex vivo renal arteriole perfusion studies requiring selective blockade of 20-HETE-mediated vasoconstriction. 18(R)-HETE at 1 µM provides complete antagonism, enabling dissection of 20-HETE signaling pathways in hypertension and renal injury models .

CYP2E1 Activity Assays and Metabolic Pathway Tracing

Serves as a high-fidelity internal standard or product marker for CYP2E1 enzymatic activity due to its unique 100% R-isomer biosynthetic fingerprint. Applicable in liver microsome assays and alcohol-induced metabolic studies [1].

Vascular Insulin Resistance Biomarker and Mechanistic Studies

Utilized in primate and rodent models of metabolic disease to quantify plasma 18-HETE levels as a correlate of microvascular dysfunction. Enables investigation of eicosanoid-mediated vascular contributions to insulin resistance [2].

Stereospecific Vasodilation Assays Requiring Pure R-Enantiomer

Essential for experiments where the inactive S-enantiomer would confound dose-response curves. Researchers should specifically procure 18(R)-HETE for rabbit renal perfusion studies or other vascular tone assessments [3].

Application

Selection Property

Validation Focus

CYP2E1-mediated vascular response studies

100% R-enantiomer from CYP2E1; 20-HETE antagonism

Enantiomer-specific vasoactivity; model-dependent HETE profile review

Subterminal HETE lipidomics

Exclusive neutral lipid esterification

Compartment-specific eicosanoid distribution; LC-MS/MS selectivity

Enantioselective vascular pharmacology screening

R-enantiomer active; S-enantiomer inactive

Stereochemical control for SAR; enantiopure positive-control context

Renal vascular studies without tubular transport interference

Negligible ATPase modulation vs. other subterminal HETEs

Isolated vascular endpoint interpretation; ex vivo kidney model review

• [1] Laethem RM, et al. Formation of 19(S)-, 19(R)-, and 18(R)-hydroxyeicosatetraenoic acids by alcohol-inducible cytochrome P450 2E1. J Biol Chem. 1993;268(17):12912-12918. PMID: 8509425. View Source
• [2] Tran L, et al. Vasoconstrictor eicosanoids and impaired microvascular function in inactive and insulin resistant primates. Int J Obes (Lond). 2016;40(10):1600-1603. PMID: 27353353. View Source
• [3] Carroll MA, et al. Cytochrome P-450-dependent HETEs: profile of biological activity and stimulation by vasoactive peptides. Am J Physiol. 1996;271(4 Pt 2):R863-R869. PMID: 8898003. View Source